3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid
Overview
Description
Piperazine derivatives are a broad class of chemical compounds, many with important pharmacological properties . They consist of a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The molecular structure of piperazine derivatives can vary widely, but they all contain a core piperazine functional group .Chemical Reactions Analysis
The chemical reactions involving piperazine derivatives can also vary widely depending on the specific derivative and the conditions under which the reaction takes place .Physical And Chemical Properties Analysis
Piperazine is freely soluble in water and ethylene glycol, but insoluble in diethyl ether. It is a weak base with two pKb of 5.35 and 9.73 at 25 °C .Scientific Research Applications
Optical Modulation and Saccharide Recognition
Phenyl boronic acids are pivotal in saccharide recognition due to their ability to bind pendant diols. A study demonstrated the utility of phenyl boronic acids conjugated to polyethylene glycol for dispersing single-walled carbon nanotubes (SWNT) in water and modulating their near-infrared fluorescence in response to saccharide binding. This property was exploited to distinguish between different saccharides, including arabinose, ribose, and xylose, showcasing the potential for developing advanced saccharide sensors (Mu et al., 2012).
Chemical Vapor Deposition and Nanostructure Synthesis
Borazines, derivatives of boronic acids, are essential in producing hybrid graphene-boron nitride nanostructures via chemical vapor deposition. The formation mechanisms of borazines, particularly from reactions involving fluoroaniline and boron trichloride, highlight the complex interplay of reactive intermediates, such as anilinodichloroborane, in synthesizing novel materials (Hahn et al., 2018).
Glucose Sensing Materials
The synthesis of amino-3-fluorophenyl boronic acid from bromo-fluoroaniline showcases the development of materials for glucose sensing. These materials operate at physiological pH, leveraging the boronic acid's binding affinity for saccharides. This application is critical for non-invasive glucose monitoring technologies (Das et al., 2003).
Electrochemical Fluorination
Research on the electrochemical fluorination of ethylpiperazine and its derivatives has led to the synthesis of perfluoroalkylpiperazines. These compounds have applications in developing fluorine-containing pharmaceuticals and materials, showcasing the versatility of boronic acid derivatives in facilitating complex fluorination reactions (Abe et al., 2001).
Organic Synthesis Intermediates
Mechanism of Action
Target of Action
Similar compounds have been shown to targetacetylcholinesterase (AchE) and Sigma-1 receptors . AchE is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter, and Sigma-1 receptors are involved in modulating the function of other neurotransmitters.
Mode of Action
Related compounds have been shown to inhibit ache activity and act as antagonists at sigma-1 receptors . This suggests that 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid might interact with its targets to modulate neurotransmitter function.
Biochemical Pathways
The downstream effects of these interactions could include changes in neuronal signaling and potentially neuroprotective effects .
Result of Action
Related compounds have demonstrated neuroprotective effects against aβ1-42 toxicity in various neuronal cell lines . This suggests that 3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid might have similar neuroprotective effects.
Future Directions
properties
IUPAC Name |
[3-(4-ethylpiperazine-1-carbonyl)-4-fluorophenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BFN2O3/c1-2-16-5-7-17(8-6-16)13(18)11-9-10(14(19)20)3-4-12(11)15/h3-4,9,19-20H,2,5-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYYDSDYGEBYQOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)F)C(=O)N2CCN(CC2)CC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BFN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401157478 | |
Record name | Boronic acid, B-[3-[(4-ethyl-1-piperazinyl)carbonyl]-4-fluorophenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401157478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Ethylpiperazine-1-carbonyl)-4-fluoro phenyl boronic acid | |
CAS RN |
1704074-46-3 | |
Record name | Boronic acid, B-[3-[(4-ethyl-1-piperazinyl)carbonyl]-4-fluorophenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704074-46-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[3-[(4-ethyl-1-piperazinyl)carbonyl]-4-fluorophenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401157478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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